Cas no 887886-45-5 (2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole)

• Product Name: 2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole
• CAS No: 887886-45-5
• MF: C₁₈H₁₈BrN₃O₂S
• MW: 420.323421955109
• CID: 5479871
• Update Time: 2025-06-12

2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-bromophenyl)sulfonylpiperidin-4-yl]-1H-benzimidazole
• 2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole

• Inchi： 1S/C18H18BrN3O2S/c19-14-5-7-15(8-6-14)25(23,24)22-11-9-13(10-12-22)18-20-16-3-1-2-4-17(16)21-18/h1-8,13H,9-12H2,(H,20,21)
• InChI Key： JGGCNSHLRQFVJC-UHFFFAOYSA-N
• SMILES： C1(C2CCN(S(C3=CC=C(Br)C=C3)(=O)=O)CC2)NC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-1-(4-bromobenzenesulfonyl)piperidin-4-yl-1H-1,3-benzodiazole

Comprehensive Overview of 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole (CAS No. 887886-45-5)

The compound 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole (CAS No. 887886-45-5) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and chemical research. This benzimidazole derivative is characterized by its unique piperidine and sulfonyl functional groups, which contribute to its potential applications in drug discovery and material science. The presence of a 4-bromobenzenesulfonyl moiety enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for heterocyclic compounds like 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine. The compound's molecular scaffold is also being explored for its anti-inflammatory and antimicrobial properties, addressing global health challenges such as antibiotic resistance.

The synthesis of CAS No. 887886-45-5 typically involves multi-step reactions, including sulfonylation and cyclization processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Its lipophilicity and bioavailability profiles are critical parameters under investigation, as they influence its pharmacokinetic behavior in potential therapeutic applications.

From an industrial perspective, 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being explored to minimize environmental impact while maintaining yield efficiency. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

Furthermore, the compound's crystallographic data and solid-state properties are of interest to material scientists. Its potential use in organic electronics or photovoltaic materials is being studied, leveraging its conjugated system and electron-withdrawing groups. Such applications resonate with the global push toward renewable energy solutions.

In summary, 2-(1-(4-Bromobenzenesulfonyl)piperidin-4-yl)-1H-benzo[d]imidazole (CAS No. 887886-45-5) represents a multifaceted compound with broad scientific relevance. Its exploration spans drug development, sustainable chemistry, and advanced materials, making it a subject of ongoing research and innovation.